Cas no 16982-00-6 ((R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene)

• Product Name: (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene
• CAS No: 16982-00-6
• MF: C₁₅H₂₂
• MW: 202.335184574127
• CID: 198075
• PubChem ID: 57648296
• Update Time: 2025-07-15

(R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene Chemical and Physical Properties

Names and Identifiers

• (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene
• (+)-CUPARENE
• 1-methyl-4-[(1R)-1,2,2-trimethylcyclopentyl]benzene
• Benzene,1-methyl-4-[(1R)-1,2,2-trimethylcyclopentyl]-
• CUPARENE, (+)-(RG)
• (+)-Cuparene500µg
• (R)-(+)-p-(1,2,2-trimethylcyclopentyl)toluene
• (R)-Cuparene
• Cuparene
• Cuparene, (+)-
• Toluene, p-(1,2,2-trimethylcyclopentyl)-, (R)-(+)-
• CUPARENE, (+)
• Einecs 241-061-5
• (R)-1-(P-TOLYL)-1,2,2-TRIMETHYLCYCLOPENTANE
• 1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene
• 4-[(R)-1,2,2-Trimethylcyclopentane-1β-yl]toluene
• (+)-Cuparene >=99.0% (sum of enantiomers, GC)
• Q27253858
• Benzene, 1-methyl-4-(1,2,2-trimethylcyclopentyl)-, (R)-
• J-010581
• Benzene, 1-methyl-4-(1,2,2-trimethylcyclopentyl)-, (theta)-
• SLKPBCXNFNIJSV-HNNXBMFYSA-N
• 16982-00-6
• UNII-24IR5X2B93
• (+)-Cuparene, >=99.0% (sum of enantiomers, GC)
• AKOS015914036
• BENZENE, 1-METHYL-4-(1,2,2-TRIMETHYLCYCLOPENTYL)-, (.THETA.)-
• CHEBI:167407
• DTXSID70168762
• SB46933
• 56324-31-3
• NS00021037
• 1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene #
• 24IR5X2B93
• MFCD00043118
• LMPR0103140001
• 1-methyl-4-((1R)-1,2,2-trimethylcyclopentyl)benzene
• (1R,6S)-3-[(1S,3S)-3-bromo-1,2,2-trimethylcyclopentyl]-6-chloro-6-methylcyclohex-3-en-1-ol
• TS-10159
• DTXCID2091253
• (1R,6S)-3-((1S,3S)-3-bromo-1,2,2-trimethylcyclopentyl)-6-chloro-6-methylcyclohex-3-en-1-ol

• MDL： MFCD00043118
• Inchi： 1S/C15H22/c1-12-6-8-13(9-7-12)15(4)11-5-10-14(15,2)3/h6-9H,5,10-11H2,1-4H3/t15-/m0/s1
• InChI Key： SLKPBCXNFNIJSV-HNNXBMFYSA-N
• SMILES： [C@]1(C)(C2C=CC(C)=CC=2)CCCC1(C)C

Computed Properties

• Exact Mass: 202.17200
• Monoisotopic Mass: 202.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.5

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.937 g/mL at 20 °C(lit.)
• Boiling Point: 275 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.523
• Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.46280
• Optical Activity: [α]20/D +64±2°, neat
• Solubility: Not determined

(R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene

Comprehensive Overview of (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene (CAS No. 16982-00-6)

(R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene (CAS No. 16982-00-6) is a chiral aromatic compound with a unique structural framework, combining a benzene ring with a trimethylcyclopentyl substituent. This compound has garnered significant attention in the fields of organic synthesis, fragrance chemistry, and material science due to its stereospecific properties and potential applications. Its molecular formula and three-dimensional configuration make it a valuable intermediate for designing specialized chemicals.

The chirality of (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene is a critical feature, as it influences its interactions in enantioselective reactions. Researchers are increasingly exploring its role in asymmetric catalysis, where its rigid cyclopentyl backbone enhances stereocontrol. This aligns with the growing demand for sustainable synthesis methods, a hot topic in green chemistry. Users often search for "chiral building blocks for pharmaceuticals" or "non-toxic fragrance ingredients," highlighting the compound's relevance in these areas.

In the fragrance industry, (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene is valued for its woody, amber-like olfactory profile. Its stability and low volatility make it suitable for long-lasting perfume formulations. With consumers prioritizing clean-label scents and allergen-free products, this compound offers a synthetic alternative to natural extracts, addressing trends like "vegan-friendly fragrances" and "hypoallergenic cosmetics."

From a material science perspective, the compound's aromatic core and bulky substituents contribute to its potential in liquid crystal and polymer additive applications. Its thermal stability is particularly relevant for high-performance materials, a frequently searched term in industrial R&D. Discussions around "advanced organic electronics" and "lightweight composites" further underscore its versatility.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for characterizing (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene. Laboratories often query "CAS 16982-00-6 purity standards" or "chiral separation methods," reflecting the need for precise quality control. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in regulated industries.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradability and eco-toxicity profile are subjects of ongoing research, matching queries like "green chemistry metrics" and "sustainable chemical alternatives." This positions the compound as a candidate for eco-conscious manufacturing practices.

In summary, (R)-1-Methyl-4-(1,2,2-trimethylcyclopentyl)benzene (CAS No. 16982-00-6) exemplifies the intersection of chiral chemistry and industrial innovation. Its applications span fine chemicals, fragrances, and functional materials, resonating with contemporary demands for sustainability and performance efficiency. As research progresses, its role in next-generation technologies is expected to expand significantly.